N-(2,5-dimethylphenyl)-2-((2-(4-fluorobenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[[2-[(4-fluorophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide
• InChI: InChI=1S/C26H25FN2O3/c1-17-6-7-18(2)23(14-17)28-25(30)16-32-24-5-3-4-22-21(24)12-13-29(26(22)31)15-19-8-10-20(27)11-9-19/h3-11,14H,12-13,15-16H2,1-2H3,(H,28,30)
• InChI Key: ABSNJKHEIBCXIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)COC2=CC=CC3=C2CCN(C3=O)CC4=CC=C(C=C4)F
• Molecular Formula: C26H25FN2O3
• Molecular Weight: 432.5 g/mol
• CAS No.: 850906-00-2

Description

N-(2,5-dimethylphenyl)-2-((2-(4-fluorobenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetamide is a useful research compound. Its molecular formula is C26H25FN2O3 and its molecular weight is 432.495. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Aspects and Crystal Engineering

Structural studies on isoquinoline derivatives reveal insights into their crystalline structures and interactions. For instance, research on amide-containing isoquinoline derivatives has shown that these compounds can form gels or crystalline salts with mineral acids and host-guest complexes with significant fluorescence emission, highlighting their potential in material science and sensor technology (Karmakar, Sarma, & Baruah, 2007).

Synthetic Approaches

The synthesis of related compounds demonstrates the chemical versatility of isoquinoline derivatives. Studies have shown methods to produce compounds with potential as intermediates for further chemical transformations, illustrating the role of these derivatives in synthetic organic chemistry (Raju, 2008).

Therapeutic Potential

Research on tetrahydroisoquinoline derivatives has uncovered their analgesic and anti-inflammatory properties, suggesting potential therapeutic applications. For example, certain derivatives have shown to possess analgesic effects comparable to or greater than standard drugs, indicating their relevance in pharmaceutical research (Yusov et al., 2019).

Anticancer and Antimicrobial Activities

Isoquinoline derivatives have also been evaluated for their anticancer and antimicrobial activities. Synthesis and biological evaluation of these compounds have led to the identification of derivatives with significant activity, highlighting their potential as leads for the development of new therapeutic agents (Mehta et al., 2019).